Cas no 14485-67-7 (4-Androsten-3beta,17beta-diol-11-one)

• Product Name: 4-Androsten-3beta,17beta-diol-11-one
• CAS No: 14485-67-7
• MF: C₁₉H₂₈O₃
• MW: 304.43g/mol
• CID: 120448
• Update Time: 2023-11-19

4-Androsten-3beta,17beta-diol-11-one Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-11-one,3,17-dihydroxy-, (3b,17b)- (9CI)
• 4-Androsten-3beta,17beta-diol-11-one
• CID 134688619
• Androst-4-en-11-one, 3,17-dihydroxy-, (3β,17β)-
• 4-ANDROSTEN-3β, 17β-DIOL-11-ONE

• Inchi： 1S/C19H28O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h9,12-14,16-17,20,22H,3-8,10H2,1-2H3/t12-,13-,14-,16-,17+,18-,19+/m0/s1
• InChI Key： SSQBIAASJLLCNA-PIDULCJJSA-N
• SMILES： O[C@H]1CC[C@@H]2[C@@]1(C)CC([C@@H]1[C@@]3(C)CC[C@@H](C=C3CC[C@@H]21)O)=O

Computed Properties

• Exact Mass: 304.204
• Monoisotopic Mass: 304.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 472.9±45.0 °C(Predicted)
• pka: 14.27±0.70(Predicted)